5-Hydroxy-6,7-dimethoxy-2-phenylquinolin-4(1H)-one
Description
5-Hydroxy-6,7-dimethoxy-2-phenylquinolin-4(1H)-one is a flavonoid derivative characterized by a quinolin-4(1H)-one core substituted with hydroxyl, methoxy, and phenyl groups at positions 5, 6/7, and 2, respectively. It has been identified in plant species such as Dalbergia oliveri heartwood and sapwood, where it contributes to pigment composition .
Properties
Molecular Formula |
C17H15NO4 |
|---|---|
Molecular Weight |
297.30 g/mol |
IUPAC Name |
5-hydroxy-6,7-dimethoxy-2-phenyl-1H-quinolin-4-one |
InChI |
InChI=1S/C17H15NO4/c1-21-14-9-12-15(16(20)17(14)22-2)13(19)8-11(18-12)10-6-4-3-5-7-10/h3-9,20H,1-2H3,(H,18,19) |
InChI Key |
DUXGTCWSWOYTLY-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C(=C2C(=C1)NC(=CC2=O)C3=CC=CC=C3)O)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
6,7-Methylenedioxy-4-substituted phenylquinolin-2(1H)-one derivatives
These derivatives, such as 6,7-methylenedioxy-4-(3,5-dimethoxyphenyl)quinolin-2(1H)-one, share the quinolinone core but replace the 5-hydroxy and 6,7-dimethoxy groups with a methylenedioxy bridge (positions 6 and 7) and variable substituents at position 3.
6,7-Diethoxy-4-[4-(trifluoromethyl)phenyl]-3,4-dihydroquinolin-2(1H)-one
This compound features ethoxy groups at positions 6 and 7 and a trifluoromethylphenyl group at position 4.
7-Chloro-1-cyclopropyl-6-fluoro-2,3-dihydroquinolin-4(1H)-one
Substitutions with halogens (Cl, F) and a cyclopropyl group introduce steric and electronic effects distinct from the hydroxyl and methoxy groups in the target compound. These modifications are associated with enhanced antibacterial activity but may compromise binding specificity to OBPs .
Isoquinoline Derivatives with Dimethoxy Groups
Compounds such as 6,7-dimethoxy-1-methyl-3,4-dihydroisoquinoline-2(1H)-carboxylate share the 6,7-dimethoxy motif but belong to the isoquinoline family. The absence of the hydroxyl group and the presence of a carboxylate ester at position 2 result in different electronic profiles and biological targets, such as alkaloid biosynthesis inhibition .
Flavonoid Analogues
Cirsiliol (5-hydroxy-6,7-dimethoxy-2-(3,4-dihydroxyphenyl)-4H-chromen-4-one)
Cirsiliol replaces the quinolinone core with a chromen-4-one ring and introduces a 3,4-dihydroxyphenyl group at position 2. This structural variation enhances anti-inflammatory and antiproliferative activities, likely due to the catechol moiety, but reduces affinity for insect OBPs compared to the target compound .
5-Hydroxy-6,7-dimethoxy-2-(4-methoxyphenyl)-4H-chromen-4-one
This chromen-4-one analogue, isolated from Ocimum basilicum, has a 4-methoxyphenyl group at position 2. It exhibits a glide score of -6.49 against the 3Q8I receptor, slightly lower than the target compound (-7.14), suggesting that the quinolinone core may optimize hydrophobic interactions with OBPs .
Mosquito Repellent Potential
The target compound’s high glide score (-7.14) against the 3Q8I receptor surpasses DEET (-5.13) and correlates with its hydrogen-bonding interaction with THR 56. In contrast, phytol and monoacetin from Ocimum species bind multiple residues but exhibit lower scores (-6.42 to -5.56), highlighting the importance of the hydroxyl group at position 5 for selective binding .
Anti-Inflammatory and Antimicrobial Effects
The absence of a catechol group in the target compound may limit similar efficacy but enhance metabolic stability .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
